Cas no 1806058-47-8 (2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806058-47-8
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4843998
• Update Time: 2025-10-10

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)7-4(3-18)5(1-16)17-2-6(7)19-9(13,14)15/h2-3H,1,16H2
• InChI Key： AVVSKGCGCDPIEY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806058-47-8)

The compound 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806058-47-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoromethoxy group and a trifluoromethyl substituent, this molecule exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and lipophilicity. These properties make them ideal candidates for developing next-generation pharmaceuticals, especially in areas such as CNS disorders and anti-inflammatory agents. The presence of both aminomethyl and carboxaldehyde functional groups further expands its utility in click chemistry and bioconjugation, aligning with current trends in precision medicine.

The synthesis of CAS No. 1806058-47-8 involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include the introduction of trifluoromethoxy and trifluoromethyl groups via advanced fluorination techniques, which are critical for achieving high yields and purity. Analytical methods such as NMR spectroscopy and HPLC-MS are routinely employed to characterize this compound, ensuring compliance with stringent quality standards required for pharmaceutical intermediates.

From an industrial perspective, 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to minimize waste and reduce energy consumption during production. This aligns with global initiatives to adopt eco-friendly manufacturing practices, a topic frequently searched by professionals in the chemical sector.

Another area of interest is the compound's potential in crop protection. Fluorinated pyridines are known for their efficacy in pest control, and CAS No. 1806058-47-8 could serve as a precursor for developing new agrochemicals with improved environmental profiles. This application is particularly relevant given the growing emphasis on food security and sustainable agriculture.

In summary, 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde represents a versatile and valuable compound in modern chemistry. Its applications span from drug development to material science, driven by its unique structural attributes and compatibility with cutting-edge synthetic methodologies. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow significantly.